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Compound of Interest

Compound Name: levamine

CAS No.: 143243-75-8

Cat. No.: B1175041

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anthelmintic efficacy of levamisole against

other commonly used anthelmintics, including macrocyclic lactones (e.g., ivermectin) and

benzimidazoles (e.g., albendazole). The information presented is supported by experimental

data to aid in research and development decisions.

Quantitative Efficacy Comparison
The following tables summarize the comparative efficacy of levamisole and other anthelmintics

from various studies. Efficacy is primarily measured by the Fecal Egg Count Reduction Test

(FECRT), which indicates the percentage reduction in parasite eggs shed by the host animal

after treatment.
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Anthelmi
ntic

Dose Route
Parasite(
s)

Efficacy
(% FECR)

Host
Species

Referenc
e(s)

Levamisole

HCl
7.5 mg/kg

Subcutane

ous

Gastrointes

tinal

Nematodes

85.07%

Black

Bengal

Goat

[1]

Ivermectin 0.2 mg/kg
Subcutane

ous

Gastrointes

tinal

Nematodes

86.75%

Black

Bengal

Goat

[1]

Albendazol

e
10 mg/kg Oral

Gastrointes

tinal

Nematodes

92.81%

Black

Bengal

Goat

[1]

Levamisole 8.0 mg/kg
Subcutane

ous

Haemonch

us

contortus,

Trichostron

gylus spp.,

Oesophag

ostomum

spp.

96%

West

African

Dwarf Goat

[2]

Ivermectin 0.2 mg/kg
Subcutane

ous

Haemonch

us

contortus,

Trichostron

gylus spp.,

Oesophag

ostomum

spp.

96%

West

African

Dwarf Goat

[2]

Albendazol

e

10 mg/kg Oral Haemonch

us

contortus,

Trichostron

gylus spp.,

Oesophag

99% West

African

Dwarf Goat

[2]
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ostomum

spp.

Levamisole 7.5 mg/kg Oral

Strongyles

spp.,

Trichuris

spp.,

Strongyloid

es spp.

100% (by

day 7)
Goat [3]

Ivermectin 200 µg/kg
Subcutane

ous

Strongyles

spp.,

Trichuris

spp.,

Strongyloid

es spp.

100% (by

day 5)
Goat [3]

Levamisole 7.5 mg/kg
Not

Specified

Gastrointes

tinal

Nematodes

85% Goat

Ivermectin 0.2 mg/kg
Not

Specified

Gastrointes

tinal

Nematodes

83% Goat

Albendazol

e
5 mg/kg

Not

Specified

Gastrointes

tinal

Nematodes

77.3% Goat
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Anthelmi
ntic

Dose Route
Parasite(
s)

Efficacy
(% FECR)

Host
Species

Referenc
e(s)

Levamisole 7.5 mg/kg
Subcutane

ous

Haemonch

us

contortus

92.5% Sheep [4]

Ivermectin 0.2 mg/kg
Subcutane

ous

Haemonch

us

contortus

91.34% Sheep [4]

Levamisole

+

Ivermectin

7.5 mg/kg

+ 0.2

mg/kg

Subcutane

ous

Haemonch

us

contortus

99.37% Sheep [4]

Levamisole
Not

Specified

Not

Specified

Gastrointes

tinal

Nematodes

Reduction

lasted 3

weeks

West

African

Dwarf

Sheep

[5]

Ivermectin
Not

Specified

Subcutane

ous

Gastrointes

tinal

Nematodes

Reduction

lasted 12

weeks

West

African

Dwarf

Sheep

[5]

Albendazol

e

Not

Specified

Not

Specified

Gastrointes

tinal

Nematodes

Reduction

lasted 3

weeks

West

African

Dwarf

Sheep

[5]

Table 3: Comparative Efficacy in Other Species
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Anthelminti
c

Dose Parasite(s)
Efficacy (%
Larval
Reduction)

Host
Species

Reference(s
)

Levamisole Not Specified

Baylisascaris

transfuga

(migrating

larvae)

81.1% Mouse [6]

Ivermectin Not Specified

Baylisascaris

transfuga

(migrating

larvae)

88.3% Mouse [6]

Levamisole Not Specified

Baylisascaris

transfuga

(encapsulate

d larvae)

49.2% Mouse [6]

Ivermectin Not Specified

Baylisascaris

transfuga

(encapsulate

d larvae)

75.0% Mouse [6]

Levamisole Not Specified
Gastrointestin

al Nematodes

93.23% (%

FECR)
Dog [7]

Ivermectin Not Specified
Gastrointestin

al Nematodes

97.15% (%

FECR)
Dog [7]

Mechanisms of Action: Signaling Pathways
The major classes of anthelmintics exert their effects through distinct signaling pathways in the

target parasites. Understanding these mechanisms is crucial for drug development and

managing anthelmintic resistance.
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Mechanism of Action: Levamisole (Imidazothiazole)

Levamisole

Nicotinic Acetylcholine
Receptor (nAChR) on
Nematode Muscle Cell

Acts as agonist

Influx of Na+ and Ca2+
ions

Sustained Muscle Cell
Depolarization

Spastic Paralysis
of the Worm

Expulsion from Host

Click to download full resolution via product page

Caption: Signaling pathway for Levamisole's anthelmintic action.
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Mechanism of Action: Benzimidazoles (e.g., Albendazole)

Benzimidazole
(e.g., Albendazole)

β-tubulin subunit
in Nematode Cells

Binds with high affinity

Inhibition of
Microtubule Polymerization

Disruption of Cellular
Structure and Transport

Impaired Glucose
Uptake

Parasite Death

Click to download full resolution via product page

Caption: Signaling pathway for Benzimidazoles' anthelmintic action.
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Mechanism of Action: Macrocyclic Lactones (e.g., Ivermectin)

Macrocyclic Lactone
(e.g., Ivermectin)

Glutamate-gated Chloride
Channel (GluCl) in Nerve

and Muscle Cells

Binds to

Irreversible Channel
Opening

Influx of Chloride
Ions (Cl-)

Hyperpolarization of
Nerve/Muscle Cell

Flaccid Paralysis
of the Worm

Expulsion from Host

Click to download full resolution via product page

Caption: Signaling pathway for Macrocyclic Lactones' anthelmintic action.

Experimental Protocols
The following is a generalized protocol for conducting a Fecal Egg Count Reduction Test

(FECRT) to determine anthelmintic efficacy, based on guidelines from the World Association for

the Advancement of Veterinary Parasitology (WAAVP) and the FDA's Center for Veterinary

Medicine (VICH GL7).[8][9][10][11][12][13][14][15][16]

1. Animal Selection and Acclimatization:

Select a group of animals with naturally acquired gastrointestinal nematode infections. A

minimum of 10-15 animals per treatment group is recommended.[13]
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Animals should be of similar age, weight, and breed, and should not have been treated with

an anthelmintic in the recent past.

Acclimatize the animals to their housing and diet for at least one week before the start of the

study.

2. Pre-treatment Sampling (Day 0):

Collect individual fecal samples from each animal.

Determine the fecal egg count (FEC) for each sample using a standardized method, such as

the modified McMaster technique. The results are expressed as eggs per gram (EPG) of

feces.

3. Animal Allocation and Treatment:

Animals are ranked based on their pre-treatment FECs and allocated into treatment groups

to ensure each group has a similar mean and range of FECs.

A control group, which receives a placebo or no treatment, is essential.

Administer the anthelmintic(s) to the respective treatment groups according to the

manufacturer's recommended dosage and route of administration.

4. Post-treatment Sampling (Day 10-14):

Collect individual fecal samples from all animals in each group 10 to 14 days after treatment.

Determine the post-treatment FEC for each sample using the same technique as in the pre-

treatment stage.

5. Calculation of Efficacy:

The Fecal Egg Count Reduction (FECR) is calculated for each treatment group using the

following formula: FECR (%) = [1 - (Mean EPG of treated group at Day 10-14 / Mean EPG of

control group at Day 10-14)] x 100
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An anthelmintic is generally considered effective if the FECR is ≥95%.[14] A reduction of less

than 95% may indicate the presence of anthelmintic resistance.[4]

Experimental Workflow: Fecal Egg Count Reduction Test (FECRT)

Pre-Treatment Phase

Treatment Phase

Post-Treatment Phase

1. Animal Selection
& Acclimatization

2. Fecal Sampling (Day 0)

3. Fecal Egg Count (FEC)
(McMaster Technique)

4. Group Allocation
(Control & Treatment)

5. Anthelmintic
Administration

6. Fecal Sampling (Day 10-14)

7. Fecal Egg Count (FEC)

8. Efficacy Calculation
(% FECR)

9. Interpretation of Results
(Efficacy vs. Resistance)

Click to download full resolution via product page

Caption: Generalized workflow for a Fecal Egg Count Reduction Test.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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